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Compound of Interest

Compound Name: Ethyl 3-methoxypropionate

Cat. No.: B083209

An In-depth Technical Guide to 3-Methoxypropionic Acid Ethyl Ester

Introduction

3-Methoxypropionic acid ethyl ester, also known as ethyl 3-methoxypropanoate, is an organic
compound classified as an ester. It is a colorless to pale yellow liquid characterized by a fruity
odor.[1] This chemical, identified by the CAS Number 10606-42-5, serves as a key intermediate
in organic synthesis and is utilized as a flavoring agent in the food and fragrance industries.[1]
Its molecular structure features an ethyl group linked to a propanoate backbone with a methoxy
group at the C-3 position.[1]

Chemical Structure and Identifiers

The molecular formula for 3-Methoxypropionic acid ethyl ester is CeH1203.[1][2][3][4] It is
structurally defined by an ethyl ester functional group and an ether group.
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Chemical Structure of 3-Methoxypropionic Acid Ethyl Ester

Click to download full resolution via product page

Caption: Ball-and-stick model of 3-Methoxypropionic acid ethyl ester.

Physicochemical Properties

The key quantitative properties of 3-Methoxypropionic acid ethyl ester are summarized below.
This data is essential for researchers in designing experiments and for professionals in drug
development for formulation studies.
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Property Value References
Molecular Formula CeH1203 [1][2][3][4]
Molecular Weight 132.16 g/mol [1112][31[4]
CAS Number 10606-42-5 [11[2][3][4]
Appearance Colorl.ess' to almost colorless (4]

clear liquid
Boiling Point 158 - 166.7 °C at 760 mmHg [2][41[5]
Density 0.98 g/cm3 [2]14]

Refractive Index

1.4030 - 1.4060

[4]115]

Flash Point 53 °C (127.4 °F) [3]
Soluble in organic solvents like

Solubility ethanol and ether; limited [1]
solubility in water.
[JUHLFUALMUWOM-

InChl Key [1][3][6]
UHFFFAOYSA-N

SMILES CCOC(=0)ccocC [1][3][6]

Experimental Protocols: Synthesis

The most common method for synthesizing 3-Methoxypropionic acid ethyl ester is through the

Fischer esterification of 3-methoxypropanoic acid with ethanol, catalyzed by a strong acid.

Synthesis via Fischer Esterification

Principle: This reaction involves the acid-catalyzed condensation of a carboxylic acid (3-
methoxypropanoic acid) and an alcohol (ethanol) to form an ester (ethyl 3-methoxypropanoate)
and water. The reaction is reversible and is typically driven to completion by removing water or
using an excess of one reactant.

Materials:
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o 3-Methoxypropanoic acid

e Anhydrous ethanol (excess)

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate (aqueous solution)

e Anhydrous magnesium sulfate or sodium sulfate
 Distillation apparatus

e Reflux condenser

e Separatory funnel

Detailed Methodology:

o Reaction Setup: A round-bottom flask is charged with 3-methoxypropanoic acid and an
excess of anhydrous ethanol (typically a 3 to 5-fold molar excess).

o Catalyst Addition: A catalytic amount of concentrated sulfuric acid is slowly added to the
mixture while cooling the flask in an ice bath to manage the exothermic reaction.

o Reflux: The reaction mixture is heated to reflux for several hours. The progress of the
reaction can be monitored using techniques like Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

o Work-up: After cooling to room temperature, the excess ethanol is removed under reduced
pressure using a rotary evaporator.

o Neutralization: The residue is diluted with an organic solvent (e.g., diethyl ether) and washed
sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid
catalyst), and brine.

e Drying and Filtration: The organic layer is dried over an anhydrous drying agent like
magnesium sulfate, filtered, and the solvent is evaporated.
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 Purification: The crude ester is purified by fractional distillation under reduced pressure to
yield the final product, 3-Methoxypropionic acid ethyl ester.
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Caption: Workflow for the synthesis of ethyl 3-methoxypropanoate.

Applications and Significance

3-Methoxypropionic acid ethyl ester and related ether-esters are valued for their versatile
properties.

o Organic Synthesis: It serves as a crucial intermediate in the synthesis of more complex
molecules, including various pharmaceuticals and agrochemicals.[1]

o Flavor and Fragrance: Due to its characteristic fruity aroma, it is used as a flavoring agent.[1]
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e Solvent Applications: Analogous ether-esters, such as ethyl 3-ethoxypropionate, are
recognized as high-performance, environmentally friendly solvents.[7] They are used
extensively in the coatings industry for automotive and industrial applications, as well as in
cleaning agents and electronics, due to their excellent solvency, good flow properties, and
low toxicity.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

